Cas no 1161975-56-9 (7-(Tributylstannyl)isoquinoline)

• Product Name: 7-(Tributylstannyl)isoquinoline
• CAS No: 1161975-56-9
• MF: C₂₁H₃₃NSn
• MW: 418.203425168991
• CID: 1079478
• PubChem ID: 46840019
• Update Time: 2025-11-02

7-(Tributylstannyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(Tributylstannyl)isoquinoline
• 7-tributylstannylisoquinoline
• CTK8E2272
• FT-0685944
• RP08070
• SureCN692352
• tributyl(isoquinolin-7-yl)stannane
• DTXSID50676719
• A922092
• AKOS015843054
• PPOVERCSHTXLIP-UHFFFAOYSA-N
• SCHEMBL692352
• J-519046
• Isoquinoline, 7-(tributylstannyl)-
• 7-Tributylstannyl Isoquinoline
• doi:10.14272/PPOVERCSHTXLIP-UHFFFAOYSA-N.1
• 1161975-56-9
• 10.14272/PPOVERCSHTXLIP-UHFFFAOYSA-N.1

• MDL： MFCD17015017
• Inchi： 1S/C9H6N.3C4H9.Sn/c1-2-4-9-7-10-6-5-8(9)3-1;3*1-3-4-2;/h1,3-7H;3*1,3-4H2,2H3;
• InChI Key： PPOVERCSHTXLIP-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC=C2C=CN=CC2=C1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 419.163503g/mol
• Monoisotopic Mass: 419.163503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-(Tributylstannyl)isoquinoline

7-(Tributylstannyl)isoquinoline (CAS No. 1161975-56-9): A Versatile Organotin Compound in Modern Chemistry

7-(Tributylstannyl)isoquinoline (CAS No. 1161975-56-9) is a specialized organotin compound that has gained significant attention in synthetic chemistry and material science. This compound belongs to the class of stannylated isoquinoline derivatives, which are widely used as intermediates in organic synthesis, particularly in cross-coupling reactions and polymer chemistry. The unique combination of the isoquinoline moiety and the tributylstannyl group makes this compound a valuable building block for constructing complex molecular architectures.

The growing interest in 7-(Tributylstannyl)isoquinoline is closely related to current research trends in green chemistry and sustainable synthesis. Many researchers are exploring how organotin compounds can be used more efficiently in catalytic systems, addressing common questions like "What are the alternatives to toxic tin reagents?" or "How to improve the atom economy of Stille coupling reactions?" These concerns reflect the broader shift toward environmentally friendly synthetic methodologies in the chemical industry.

From a structural perspective, 7-(Tributylstannyl)isoquinoline features an isoquinoline ring system substituted at the 7-position with a tributylstannyl group. This configuration provides several advantages: the isoquinoline moiety offers π-conjugation and coordination sites, while the stannyl group serves as an excellent leaving group in various transition-metal catalyzed reactions. The compound typically appears as a colorless to pale yellow liquid or low-melting solid, with moderate stability when stored under inert atmosphere at low temperatures.

In pharmaceutical research, derivatives of 7-(Tributylstannyl)isoquinoline have shown potential as precursors for bioactive molecules. The isoquinoline scaffold is prevalent in many natural products and drugs, leading to frequent searches like "isoquinoline derivatives in drug discovery" or "organotin compounds in medicinal chemistry." While 1161975-56-9 itself isn't biologically active, it serves as a crucial intermediate for preparing compounds with potential therapeutic applications, particularly in neurological and anticancer research.

The application of 7-(Tributylstannyl)isoquinoline in material science represents another exciting frontier. Researchers investigating "conducting polymers with organometallic precursors" or "metal-containing organic semiconductors" often utilize such stannylated compounds. The ability to introduce the isoquinoline moiety into conjugated systems through efficient coupling reactions makes this compound valuable for developing advanced materials with tailored electronic properties.

From a synthetic chemistry perspective, 7-(Tributylstannyl)isoquinoline is most commonly employed in Stille coupling reactions, where it reacts with various aryl or vinyl halides under palladium catalysis. This transformation has become particularly important in the synthesis of complex organic molecules, answering the frequent query "What are the best stannyl reagents for cross-coupling?" The compound's reactivity profile makes it superior to many alternatives in terms of yield and selectivity, especially when constructing polycyclic aromatic systems.

Handling and storage of 7-(Tributylstannyl)isoquinoline require standard precautions for organotin compounds. While not classified as highly hazardous, proper procedures should be followed, including the use of gloves and working in well-ventilated areas. The compound is typically supplied and stored under inert gas to prevent degradation, addressing common concerns about "stability of stannyl compounds" and "best practices for handling organotin reagents."

The commercial availability of 7-(Tributylstannyl)isoquinoline (CAS 1161975-56-9) has increased significantly in recent years, reflecting its growing importance in research and development. Chemical suppliers often list it under various search terms including "tributylstannyl isoquinoline," "stannylated heterocycles," or "organotin building blocks." Pricing and purity grades vary depending on the supplier, with most offering ≥95% purity for standard research applications.

Future perspectives for 7-(Tributylstannyl)isoquinoline applications look promising, particularly in the development of new catalytic systems and functional materials. Current research trends suggest increasing interest in "greener alternatives to traditional Stille reagents" and "recoverable organotin catalysts," which may lead to novel applications for this versatile compound. Its role in the synthesis of complex organic molecules continues to make it a valuable tool for pharmaceutical and materials chemists alike.

In summary, 7-(Tributylstannyl)isoquinoline (CAS No. 1161975-56-9) represents an important class of organometallic reagents with wide-ranging applications in modern chemistry. Its unique combination of structural features and reactivity makes it particularly useful for constructing complex molecular architectures, whether for pharmaceutical intermediates, advanced materials, or fundamental chemical research. As synthetic methodologies continue to evolve, the importance of such specialized building blocks is likely to grow further.